1-(1-Adamantylcarbonyl)-4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole
1-(1-Adamantylcarbonyl)-4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole
Brand Name:
Vulcanchem
CAS No.:
301160-60-1
VCID:
VC0406609
InChI:
InChI=1S/C22H25ClN2OS/c1-13-20(27-19-5-3-18(23)4-6-19)14(2)25(24-13)21(26)22-10-15-7-16(11-22)9-17(8-15)12-22/h3-6,15-17H,7-12H2,1-2H3
SMILES:
CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)Cl
Molecular Formula:
C22H25ClN2OS
Molecular Weight:
401g/mol
1-(1-Adamantylcarbonyl)-4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole
CAS No.: 301160-60-1
Main Products
VCID: VC0406609
Molecular Formula: C22H25ClN2OS
Molecular Weight: 401g/mol
![1-(1-Adamantylcarbonyl)-4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole - 301160-60-1](/images/no_structure.jpg)
| CAS No. | 301160-60-1 |
|---|---|
| Product Name | 1-(1-Adamantylcarbonyl)-4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole |
| Molecular Formula | C22H25ClN2OS |
| Molecular Weight | 401g/mol |
| IUPAC Name | 1-adamantyl-[4-(4-chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]methanone |
| Standard InChI | InChI=1S/C22H25ClN2OS/c1-13-20(27-19-5-3-18(23)4-6-19)14(2)25(24-13)21(26)22-10-15-7-16(11-22)9-17(8-15)12-22/h3-6,15-17H,7-12H2,1-2H3 |
| Standard InChIKey | ZTWAZFDUTKICPI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)Cl |
| Canonical SMILES | CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=C(C=C5)Cl |
| PubChem Compound | 2860609 |
| Last Modified | Nov 11 2021 |
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